Cas no 948294-30-2 ( )

• Product Name: &nbsp
• CAS No: 948294-30-2
• MF: C₁₁H₇Cl₂NO₂
• MW: 256.084780931473
• CID: 875265
• PubChem ID: 17039953
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 6,7-dichloro-2-methylquinoline-3-carboxylic acid
• AB52248
• 948294-30-2
• DTXSID70589110
•  

• Inchi： 1S/C11H7Cl2NO2/c1-5-7(11(15)16)2-6-3-8(12)9(13)4-10(6)14-5/h2-4H,1H3,(H,15,16)
• InChI Key： BIJQMLJMHGBZAE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2C(C=1)=CC(C(=O)O)=C(C)N=2)Cl

Computed Properties

• Exact Mass: 254.9853839g/mol
• Monoisotopic Mass: 254.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.2Ų